Cas no 1528659-83-7 (3-amino-1-(1H-indol-7-yl)propan-1-one)

• Product Name: 3-amino-1-(1H-indol-7-yl)propan-1-one
• CAS No: 1528659-83-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6234266
• PubChem ID: 82602633
• Update Time: 2025-05-21

3-amino-1-(1H-indol-7-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(1H-indol-7-yl)propan-1-one
• EN300-1772780
• 1528659-83-7

• Inchi： 1S/C11H12N2O/c12-6-4-10(14)9-3-1-2-8-5-7-13-11(8)9/h1-3,5,7,13H,4,6,12H2
• InChI Key： XVYHBPJBDVOZQM-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-amino-1-(1H-indol-7-yl)propan-1-one

3-Amino-1-(1H-indol-7-yl)propan-1-one: A Comprehensive Overview

3-Amino-1-(1H-indol-7-yl)propan-1-one (CAS No. 1528659-83-7) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as indole derivative, is characterized by its unique structure, which combines an indole ring with an amino group and a ketone moiety. The indole core, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, is a common feature in many bioactive molecules, making 3-amino-1-(1H-indol-7-yl)propan-1-one a promising candidate for various applications.

Recent studies have highlighted the potential of 3-amino-1-(1H-indol-7-yl)propan-1-one in drug discovery. Its structure allows for extensive functionalization, enabling researchers to explore its activity in diverse biological systems. For instance, the compound has been investigated for its ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases. The presence of the amino group and the ketone moiety provides opportunities for hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding.

The synthesis of 3-amino-1-(1H-indol-7-yl)propan-1-one involves a multi-step process that typically begins with the preparation of the indole ring. This is often achieved through the Paal-Knorr synthesis or other indole-forming reactions. Subsequent steps involve the introduction of the amino group and the ketone moiety, which can be tailored to optimize the compound's properties. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity.

One of the most intriguing aspects of 3-amino-1-(1H-indol-7-yli propanone) is its bioavailability and pharmacokinetic profile. Studies have shown that the compound exhibits favorable absorption characteristics, making it suitable for oral administration. Additionally, its metabolic stability has been evaluated in vitro using liver microsomes, revealing that it undergoes minimal phase I metabolism. These findings suggest that 3-amino-indole derivatives could be developed into drugs with predictable pharmacokinetics and low toxicity.

The biological activity of 3-amino-indole derivatives has been extensively studied in recent years. For example, research has demonstrated that these compounds can inhibit key enzymes involved in inflammation and oxidative stress. In particular, their ability to scavenge free radicals makes them potential candidates for anti-inflammatory and antioxidant therapies. Furthermore, preliminary in vivo studies have shown that 3-amino-indole derivatives can reduce inflammatory markers in animal models of arthritis and neuroinflammation.

Another area of interest is the role of indole derivatives in modulating cellular signaling pathways. The indole ring's ability to interact with G-protein coupled receptors (GPCRs) has been exploited to develop ligands for orphan receptors. This property opens up new avenues for drug discovery, particularly in conditions where receptor activity is dysregulated, such as cancer and metabolic disorders.

In conclusion, 3-amino-indole derivatives, including CAS No. 1528659837 (corrected from 83), represent a promising class of compounds with diverse biological activities and therapeutic potential. Their unique structure, coupled with advancements in synthetic chemistry and pharmacology, positions them as valuable tools in drug development. As research continues to uncover their mechanisms of action and optimize their properties, it is likely that these compounds will play an increasingly important role in addressing unmet medical needs.